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Dabigatran-d3 Dabigatran-d3
Brand Name: Vulcanchem
CAS No.: 1246817-44-6
VCID: VC0134051
InChI: InChI=1S/C25H25N7O3/c1-31-20-10-7-17(25(35)32(13-11-23(33)34)21-4-2-3-12-28-21)14-19(20)30-22(31)15-29-18-8-5-16(6-9-18)24(26)27/h2-10,12,14,29H,11,13,15H2,1H3,(H3,26,27)(H,33,34)/i1D3
SMILES: CN1C2=C(C=C(C=C2)C(=O)N(CCC(=O)O)C3=CC=CC=N3)N=C1CNC4=CC=C(C=C4)C(=N)N
Molecular Formula: C25H25N7O3
Molecular Weight: 474.539

Dabigatran-d3

CAS No.: 1246817-44-6

Reference Standards

VCID: VC0134051

Molecular Formula: C25H25N7O3

Molecular Weight: 474.539

Dabigatran-d3 - 1246817-44-6

CAS No. 1246817-44-6
Product Name Dabigatran-d3
Molecular Formula C25H25N7O3
Molecular Weight 474.539
IUPAC Name 3-[[2-[(4-carbamimidoylanilino)methyl]-1-(trideuteriomethyl)benzimidazole-5-carbonyl]-pyridin-2-ylamino]propanoic acid
Standard InChI InChI=1S/C25H25N7O3/c1-31-20-10-7-17(25(35)32(13-11-23(33)34)21-4-2-3-12-28-21)14-19(20)30-22(31)15-29-18-8-5-16(6-9-18)24(26)27/h2-10,12,14,29H,11,13,15H2,1H3,(H3,26,27)(H,33,34)/i1D3
Standard InChIKey YBSJFWOBGCMAKL-FIBGUPNXSA-N
SMILES CN1C2=C(C=C(C=C2)C(=O)N(CCC(=O)O)C3=CC=CC=N3)N=C1CNC4=CC=C(C=C4)C(=N)N
Synonyms N-[[2-[[[4-(Aminoiminomethyl)phenyl]amino]methyl]-1-(methyl-d3)-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinyl-β-alanine; BIBR 953-d3; BIBR 953ZW-d3;
PubChem Compound 71315160
Last Modified Nov 11 2021
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